Cas no 156592-92-6 (2’,3’-Dithiouridine)

• Product Name: 2’,3’-Dithiouridine
• CAS No: 156592-92-6
• MF: C₉H₁₂N₂O₄S₂
• MW: 276.332579612732
• CID: 107528
• PubChem ID: 15279197
• Update Time: 2025-06-09

2’,3’-Dithiouridine Chemical and Physical Properties

Names and Identifiers

• 2’,3’-Dithiouridine
• 2',3'-DITHIOURIDINE
• 1-[(2R,3S,4R,5R)-5-(hydroxymethyl)-3,4-bis(sulfanyl)oxolan-2-yl]pyrimidine-2,4-dione
• Uridine, 2',3'-dithio-(9CI)
• AKOS030241904
• DTXSID40570934
• 156592-92-6

• Inchi： 1S/C9H12N2O4S2/c12-3-4-6(16)7(17)8(15-4)11-2-1-5(13)10-9(11)14/h1-2,4,6-8,12,16-17H,3H2,(H,10,13,14)/t4-,6-,7-,8-/m1/s1
• InChI Key： JEDWTZSNVOKYLT-XVFCMESISA-N
• SMILES： S[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@H](CO)[C@H]1S

Computed Properties

• Exact Mass: 276.02400
• Monoisotopic Mass: 276.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Melting Point: 130-131°C
• PSA: 161.92000
• LogP: -0.97690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides

Additional information on 2’,3’-Dithiouridine

Recent Advances in the Study of 2’,3’-Dithiouridine (CAS: 156592-92-6)

2’,3’-Dithiouridine (CAS: 156592-92-6) is a modified nucleoside that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its role in RNA modification, its biochemical synthesis pathways, and its implications in drug development. This research brief aims to summarize the latest findings related to 2’,3’-Dithiouridine, providing a comprehensive overview of its current research landscape.

One of the key areas of investigation has been the synthesis and characterization of 2’,3’-Dithiouridine. Researchers have developed novel synthetic routes to produce this compound with high purity and yield, which is critical for its application in further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized product. These methodological advancements have paved the way for more detailed studies on its chemical and biological properties.

In terms of biological activity, recent studies have explored the role of 2’,3’-Dithiouridine in RNA modification and its impact on gene expression. It has been suggested that this modified nucleoside may play a role in stabilizing RNA structures and regulating translational fidelity. Furthermore, preliminary in vitro studies have indicated potential antiviral and anticancer properties, although these findings require further validation through in vivo experiments and clinical trials.

The therapeutic potential of 2’,3’-Dithiouridine is another area of active research. Its unique chemical structure makes it a promising candidate for the development of novel antiviral and anticancer agents. Recent studies have investigated its mechanism of action, including its interaction with viral polymerases and cellular enzymes involved in nucleic acid metabolism. These insights could lead to the design of more effective and targeted therapies for a range of diseases.

Despite these promising developments, several challenges remain. The stability and bioavailability of 2’,3’-Dithiouridine in biological systems need to be thoroughly investigated. Additionally, the potential toxicity and side effects of this compound must be assessed to ensure its safety for therapeutic use. Future research should focus on addressing these gaps to fully realize the potential of 2’,3’-Dithiouridine in medicine.

In conclusion, 2’,3’-Dithiouridine (CAS: 156592-92-6) represents a fascinating area of research in chemical biology and medicinal chemistry. Recent advances in its synthesis, characterization, and biological evaluation have provided valuable insights into its potential applications. Continued research efforts will be essential to translate these findings into practical therapeutic solutions, offering new hope for the treatment of various diseases.